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Compound of Interest

Compound Name: Desmethylmoramide

Cat. No.: B154622 Get Quote

Disclaimer: Desmethylmoramide is an opioid analgesic and is regulated as a controlled

substance in many jurisdictions.[1] All handling and disposal procedures must be in strict

accordance with federal, state, and local regulations, as well as institutional policies. This

document provides guidance for research professionals and should be supplemented by

consultation with your institution's Environmental Health and Safety (EHS) office and the

specific Safety Data Sheet (SDS) for the compound.

Essential Safety and Handling
Before beginning any disposal procedure, ensure all safety precautions are in place.

Desmethylmoramide is a potent compound with potential hazards.

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses or goggles.

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood to avoid inhalation of the powder.[2]

Emergency Procedures: Be familiar with your institution's emergency procedures for

chemical spills and personnel exposure. For eye contact, rinse cautiously with water for

several minutes. For skin contact, wash with plenty of soap and water.
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A summary of key data for desmethylmoramide is provided below.

Property Value

CAS Number 1767-88-0

Molecular Formula C₂₄H₃₀N₂O₂

Molar Mass 378.52 g/mol

Appearance Crystalline solid, powder

Solubility
Soluble in DMF (30 mg/ml), DMSO (30 mg/ml),

Ethanol (30 mg/ml)

Core Disposal Principle: Non-Retrievable State
The primary goal for the disposal of a controlled substance is to render it "non-retrievable."

According to the U.S. Drug Enforcement Administration (DEA), a substance is considered non-

retrievable when it cannot be transformed back into a physical or chemical state as a controlled

substance or its analogue. Simply discarding the chemical in the trash or washing it down the

drain is a serious violation of regulatory and safety protocols.

Step-by-Step Disposal Protocol
The recommended procedure for laboratory quantities of desmethylmoramide involves

coordination with institutional safety personnel and licensed waste management contractors.

Immediately contact your institution's EHS or a designated chemical safety officer. They will

provide specific guidance based on your location's regulations and available resources. DEA-

regulated substances require special handling and documentation and must not be disposed of

through normal chemical waste procedures.

If the original container of desmethylmoramide is expired or no longer needed, it must be

segregated from the active chemical inventory but remain in secure, locked storage.

Label the container clearly as "EXPIRED - PENDING DISPOSAL."
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For waste solutions or contaminated materials, use a dedicated and compatible waste

container. Label it clearly with "Hazardous Waste," the full chemical name

"Desmethylmoramide," and any other chemical constituents.

The standard and legally required method for disposing of unwanted or expired DEA-controlled

substances from a research setting is to transfer them to a DEA-authorized "reverse

distributor."

Your EHS office will facilitate this process.

A reverse distributor is a company licensed to handle the collection, documentation, and

destruction of controlled substances.

The transfer of Schedule I and II substances requires a DEA Form 222, while Schedule III-V

substances can be transferred via an invoice.

On-site destruction is permissible under DEA regulations but is highly stringent and should only

be performed if an approved and validated protocol is in place at your institution.

Strict Requirements: The process must be witnessed by at least two authorized employees,

and a detailed record must be kept on a DEA Form 41 ("Registrants Inventory of Drugs

Surrendered"). This form must be maintained for a minimum of two years.

Methodology: The destruction method must render the substance non-retrievable. While a

specific, validated protocol for desmethylmoramide is not publicly available, chemical

degradation methods for opioids often involve oxidation. For example, studies have shown

that Fenton's reagent (a solution of hydrogen peroxide and an iron catalyst) can effectively

degrade opioids like fentanyl and hydromorphone.

Experimental Protocol Example (Fenton's Reagent):This is a generalized example and

NOT a validated protocol for desmethylmoramide. It must be validated by qualified

personnel before use.

In a chemical fume hood, dissolve the desmethylmoramide waste in an appropriate

solvent (e.g., water, if solubility allows, or an aqueous/organic mixture).
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Prepare the Fenton's reagent by cautiously adding an iron (II) salt (e.g., ferrous sulfate)

to the solution, followed by the slow, controlled addition of hydrogen peroxide.

The reaction is exothermic and should be monitored carefully. Allow the reaction to

proceed for a sufficient time to ensure complete degradation.

Analyze a sample of the treated waste via a suitable analytical method (e.g., HPLC, LC-

MS) to confirm the absence of the parent compound.

Neutralize the resulting solution and dispose of it as hazardous chemical waste through

your EHS office.

Meticulous record-keeping is a critical component of controlled substance management.

Record every step of the disposal process in your controlled substance logbook.

If using a reverse distributor, retain all shipping manifests, invoices, and certificates of

destruction for at least two years.

If performing on-site destruction, the completed DEA Form 41 must be retained.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

desmethylmoramide in a research setting.
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Identify Desmethylmoramide
Waste for Disposal

Consult Institutional
EHS Office and SDS

Is substance managed
under DEA regulations?

Arrange for disposal via
DEA-authorized

Reverse Distributor

 Yes (Recommended Path) 

Is a validated on-site
destruction protocol

available and approved?

 Yes (Alternative Path) 

Complete all required
documentation

(Logbooks, manifests, Form 41)

Perform On-Site Destruction
(Requires 2 witnesses,

DEA Form 41)

 Yes 

Contact EHS for alternative
compliant disposal options

 No 

Final Disposal Confirmed

Click to download full resolution via product page

Caption: Logical workflow for the compliant disposal of desmethylmoramide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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